molecular formula C25H23N5 B286190 2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile

2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile

Cat. No. B286190
M. Wt: 393.5 g/mol
InChI Key: LNPVYPORQLMGPK-GRSHGNNSSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile, also known as AG-1478, is a small molecule inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase. It has been widely used in scientific research to investigate the role of EGFR in various biological processes.

Mechanism of Action

2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile works by binding to the ATP-binding site of EGFR tyrosine kinase, thereby preventing the phosphorylation and activation of downstream signaling pathways. This inhibition of EGFR signaling leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. It has also been shown to reduce inflammation and improve wound healing.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile in lab experiments is its specificity for EGFR tyrosine kinase, which allows for the selective inhibition of EGFR signaling pathways. However, one limitation of using 2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile is its relatively low potency compared to other EGFR inhibitors.

Future Directions

There are several future directions for the use of 2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile in scientific research. One potential application is in the development of new cancer therapies that target EGFR signaling pathways. Another potential application is in the study of the role of EGFR in cardiovascular diseases, such as atherosclerosis and hypertension. Additionally, 2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile may be used in combination with other drugs to enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of 2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile involves several steps, starting from the reaction between 2,6-dimethyl-4-(trifluoromethyl)aniline and 2-cyclopentene-1,4-dione to form 2,6-dimethyl-4-(trifluoromethyl)-5,6-dihydrocyclopenta[b]pyridin-7-one. This intermediate is then reacted with sec-butylamine and indole-3-carboxaldehyde to produce the final product, 2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile.

Scientific Research Applications

2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile has been extensively used in scientific research to investigate the role of EGFR in various biological processes, including cancer, inflammation, and cardiovascular diseases. It has been shown to inhibit the growth and proliferation of cancer cells by blocking the activation of EGFR signaling pathways. In addition, 2-amino-5-[(1-sec-butyl-1H-indol-3-yl)methylene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile has been used to study the role of EGFR in wound healing and tissue repair.

properties

Molecular Formula

C25H23N5

Molecular Weight

393.5 g/mol

IUPAC Name

(5Z)-2-amino-5-[(1-butan-2-ylindol-3-yl)methylidene]-4,6-dimethylcyclopenta[b]pyridine-3,7-dicarbonitrile

InChI

InChI=1S/C25H23N5/c1-5-14(2)30-13-17(18-8-6-7-9-22(18)30)10-19-15(3)20(11-26)24-23(19)16(4)21(12-27)25(28)29-24/h6-10,13-14H,5H2,1-4H3,(H2,28,29)/b19-10-

InChI Key

LNPVYPORQLMGPK-GRSHGNNSSA-N

Isomeric SMILES

CCC(C)N1C=C(C2=CC=CC=C21)/C=C\3/C(=C(C4=C3C(=C(C(=N4)N)C#N)C)C#N)C

SMILES

CCC(C)N1C=C(C2=CC=CC=C21)C=C3C(=C(C4=C3C(=C(C(=N4)N)C#N)C)C#N)C

Canonical SMILES

CCC(C)N1C=C(C2=CC=CC=C21)C=C3C(=C(C4=C3C(=C(C(=N4)N)C#N)C)C#N)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.